Cas no 2034419-07-1 (N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 2034419-07-1
• MF: C₂₃H₂₄N₄O₃
• MW: 404.461665153503
• CID: 6232832
• PubChem ID: 121021174
• Update Time: 2025-10-29

N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• N-[2-(1-methylindol-5-yl)ethyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• AKOS026696935
• N1-(2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
• F6556-1964
• N-[2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• 2034419-07-1

• Inchi： 1S/C23H24N4O3/c1-26-13-10-17-14-16(7-8-20(17)26)9-11-24-22(29)23(30)25-18-4-2-5-19(15-18)27-12-3-6-21(27)28/h2,4-5,7-8,10,13-15H,3,6,9,11-12H2,1H3,(H,24,29)(H,25,30)
• InChI Key： HLYKCXYZWWXBET-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(C(NCCC1C=CC2=C(C=CN2C)C=1)=O)=O

Computed Properties

• Exact Mass: 404.18484064g/mol
• Monoisotopic Mass: 404.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.4Ų

Additional information on N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

N-2-(1-Methyl-1H-Indol-5-Yl)Ethyl-N'-3-(2-Oxopyrrolidin-1-Yl)Phenylethanediamide: A Comprehensive Overview

The compound N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide, also known by its CAS number 2034419-07-1, represents a unique entity in the realm of organic chemistry. This compound is characterized by its intricate structure, which combines elements from indole derivatives and pyrrolidine moieties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in various biomedical applications. Its complex architecture allows for multiple sites of interaction, rendering it suitable for drug discovery processes. The presence of the 1-methyl-1H-indol-5-yl group introduces aromaticity and potential π-stacking interactions, which are highly desirable in pharmaceutical agents. Similarly, the 2-oxopyrrolidin-1-yl moiety contributes to the compound's flexibility and ability to form hydrogen bonds, both of which are critical for bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have explored various synthetic routes to optimize yield and purity, with recent advancements focusing on green chemistry principles. These efforts aim to minimize environmental impact while maintaining the structural integrity of the molecule.

From a pharmacological perspective, N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide has shown promising activity in vitro assays. Its dual functionality—acting as both a receptor antagonist and a transporter inhibitor—positions it as a versatile tool in drug development. Preclinical studies have demonstrated its efficacy in models of inflammation and neurodegenerative diseases, suggesting potential therapeutic applications.

Moreover, the compound's ability to modulate key signaling pathways has attracted attention from researchers investigating cancer biology. Its interaction with target proteins involved in cell proliferation and apoptosis makes it a valuable candidate for oncology drug development. Ongoing clinical trials are exploring its safety profile and pharmacokinetics, which are crucial steps toward translating this molecule into a viable therapeutic option.

In summary, N-2-(1-methyl-1H-indol-5-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide stands at the forefront of biomedical research. Its unique structural features, coupled with its demonstrated biological activity, make it a compelling subject for further investigation. As scientific advancements continue to unravel its potential, this compound is poised to contribute significantly to the development of novel therapies across various disease states.